Cas no 1361765-88-9 (3-(2,3-Dichlorophenyl)-2-hydroxypyridine-5-methanol)

• Product Name: 3-(2,3-Dichlorophenyl)-2-hydroxypyridine-5-methanol
• CAS No: 1361765-88-9
• MF: C₁₂H₉Cl₂NO₂
• MW: 270.111361265183
• CID: 4919284
• Update Time: 2025-10-28

3-(2,3-Dichlorophenyl)-2-hydroxypyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-Dichlorophenyl)-2-hydroxypyridine-5-methanol

• Inchi： 1S/C12H9Cl2NO2/c13-10-3-1-2-8(11(10)14)9-4-7(6-16)5-15-12(9)17/h1-5,16H,6H2,(H,15,17)
• InChI Key： DBCWIHAELODFPI-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C(NC=C(CO)C=1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 379
• XLogP3: 1.8
• Topological Polar Surface Area: 49.3

Additional information on 3-(2,3-Dichlorophenyl)-2-hydroxypyridine-5-methanol

Introduction to 3-(2,3-Dichlorophenyl)-2-hydroxypyridine-5-methanol (CAS No. 1361765-88-9)

3-(2,3-Dichlorophenyl)-2-hydroxypyridine-5-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1361765-88-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a hydroxymethyl group and dichlorophenyl substituent, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The 2-hydroxypyridine-5-methanol moiety in the molecular structure suggests potential functionalities that can interact with biological targets in complex ways. Hydroxyl groups are known to participate in hydrogen bonding, which is crucial for the binding affinity of small molecules to proteins and enzymes. Additionally, the 2,3-dichlorophenyl group introduces electrophilic centers that can engage in various chemical reactions, including nucleophilic substitution and condensation reactions, facilitating further derivatization and functionalization.

In recent years, there has been a growing interest in developing novel pyridine-based compounds for their applications in treating various diseases, including cancer, inflammation, and infectious disorders. The structural motif of 3-(2,3-Dichlorophenyl)-2-hydroxypyridine-5-methanol has been explored in several preclinical studies due to its potential to modulate key biological pathways. For instance, studies have indicated that this compound may exhibit inhibitory effects on certain enzymes involved in cell proliferation and apoptosis, making it a promising candidate for anticancer therapies.

One of the most compelling aspects of this compound is its versatility as a pharmacophore. The combination of the hydroxymethyl group and dichlorophenyl substituent allows for fine-tuning of its pharmacological properties by introducing additional functional groups or modifying existing ones. This flexibility has enabled researchers to design derivatives with enhanced potency, selectivity, and metabolic stability. Such modifications are critical for improving drug-like characteristics and optimizing therapeutic efficacy.

The synthesis of 3-(2,3-Dichlorophenyl)-2-hydroxypyridine-5-methanol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The dichlorophenyl ring is typically introduced through chlorination or cross-coupling reactions, while the hydroxypyridine core is constructed via condensation reactions between pyridine derivatives and appropriate aldehydes or ketones. The methanol group at the 5-position is often incorporated during later stages of synthesis or through protective group strategies to prevent unwanted side reactions.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound both in vitro and in vivo. Molecular docking studies have been employed to predict binding interactions between 3-(2,3-Dichlorophenyl)-2-hydroxypyridine-5-methanol and target proteins, providing insights into its mechanism of action. These computational approaches have complemented experimental efforts by identifying potential lead compounds for further optimization.

In addition to its pharmaceutical applications, this compound has shown promise in materials science due to its ability to form coordination complexes with metal ions. Such complexes can exhibit unique optical and electronic properties, making them suitable for use in catalysis, luminescent materials, and sensors. The hydroxymethyl group serves as a ligand for metal coordination, while the dichlorophenyl moiety can influence electron delocalization within the complex.

The safety profile of 3-(2,3-Dichlorophenyl)-2-hydroxypyridine-5-methanol is an important consideration during its development as a potential therapeutic agent. Preliminary toxicology studies have been conducted to assess its acute and chronic toxicity levels. These studies have provided valuable data on its metabolic pathways and potential side effects, which are essential for determining appropriate dosage regimens and safety margins.

The future prospects for this compound are promising, with ongoing research focused on expanding its applications across multiple therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with improved pharmacological properties. Furthermore, interdisciplinary approaches combining synthetic chemistry with bioinformatics and structural biology will continue to drive innovation in this field.

In conclusion,3-(2,3-Dichlorophenyl)-2-hydroxypyridine-5-methanol (CAS No. 1361765-88-9) represents a significant advancement in medicinal chemistry with diverse applications ranging from drug development to materials science. Its unique structural features make it a versatile scaffold for designing compounds with tailored biological activities. As research progresses，this compound is poised to contribute substantially to therapeutic innovations，enhancing our ability to address complex diseases effectively.